Cas no 40556-45-4 (1-fluoro-3-(trifluoromethyl)adamantane)

• Product Name: 1-fluoro-3-(trifluoromethyl)adamantane
• CAS No: 40556-45-4
• MF: C₁₁H₁₄F₄
• MW: 222.222477436066
• CID: 3542185
• PubChem ID: 13401036
• Update Time: 2025-05-20

1-fluoro-3-(trifluoromethyl)adamantane Chemical and Physical Properties

Names and Identifiers

• TRICYCLO[3.3.1.13,7]DECANE, 1-FLUORO-3-(TRIFLUOROMETHYL)-
• 1-fluoro-3-(trifluoromethyl)adamantane
• 40556-45-4
• 107-964-2
• EN300-27695130

• Inchi： 1S/C11H14F4/c12-10-4-7-1-8(5-10)3-9(2-7,6-10)11(13,14)15/h7-8H,1-6H2
• InChI Key： VBLXHEKPRVVEOC-UHFFFAOYSA-N
• SMILES： C12(F)CC3CC(CC(C(F)(F)F)(C3)C1)C2

Computed Properties

• Exact Mass: 222.10316309Da
• Monoisotopic Mass: 222.10316309Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Additional information on 1-fluoro-3-(trifluoromethyl)adamantane

Introduction to 1-fluoro-3-(trifluoromethyl)adamantane (CAS No. 40556-45-4)

1-fluoro-3-(trifluoromethyl)adamantane, with the chemical formula C₁₄H₉F₃, is a fluorinated adamantane derivative that has garnered significant attention in the field of medicinal chemistry and materials science due to its unique structural and electronic properties. This compound, identified by its CAS number 40556-45-4, represents a class of molecules that combine the rigidity of adamantane with the electron-withdrawing effects of fluorine and trifluoromethyl substituents. The structural motif of adamantane, characterized by its cubic carbon framework, provides exceptional stability and lipophilicity, making it an attractive scaffold for drug design. The introduction of fluorine and trifluoromethyl groups further enhances its pharmacological potential by modulating metabolic pathways and improving binding affinity to biological targets.

The synthesis of 1-fluoro-3-(trifluoromethyl)adamantane involves sophisticated organic transformations that highlight the intersection of classical carbon-carbon bond forming reactions and modern fluorination techniques. The compound’s synthesis typically begins with the halogenation of adamantane precursors, followed by selective fluorination and trifluoromethylation. These steps require precise control over reaction conditions to ensure high yield and purity, underscoring the compound’s synthetic challenge. Recent advances in catalytic fluorination have enabled more efficient and scalable production methods, making 1-fluoro-3-(trifluoromethyl)adamantane more accessible for research applications.

In the realm of medicinal chemistry, 1-fluoro-3-(trifluoromethyl)adamantane has been explored as a key intermediate in the development of novel therapeutic agents. Its rigid adamantane core serves as a privileged scaffold, facilitating interactions with biological macromolecules such as enzymes and receptors. The fluorine and trifluoromethyl substituents play a crucial role in enhancing the compound’s bioavailability and metabolic stability. For instance, studies have demonstrated that fluorinated adamantanes exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts, owing to reduced metabolic degradation. This has spurred interest in using 1-fluoro-3-(trifluoromethyl)adamantane as a building block for next-generation drugs targeting neurological disorders, cancer, and infectious diseases.

One of the most compelling applications of 1-fluoro-3-(trifluoromethyl)adamantane is in the development of radiolabeled compounds for positron emission tomography (PET) imaging. The combination of its lipophilic nature with stable isotopes like fluorine-18 has opened new avenues in diagnostic medicine. Researchers have synthesized PET tracers derived from 1-fluoro-3-(trifluoromethyl)adamantane that show promise in detecting specific biomarkers associated with neurological diseases such as Alzheimer’s and Parkinson’s. The high affinity and selectivity of these radiotracers are attributed to the optimized steric and electronic environment provided by the adamantine scaffold, making them valuable tools for early disease diagnosis and monitoring therapeutic responses.

The material science applications of 1-fluoro-3-(trifluoromethyl)adamantane are equally fascinating. Its unique structural properties make it an excellent candidate for designing advanced materials with tailored electronic characteristics. For example, derivatives of this compound have been investigated as components in organic semiconductors and liquid crystals due to their ability to enhance thermal stability and charge transport properties. Additionally, the fluoro-trifluoromethyl groups contribute to hydrophobicity, making these materials suitable for applications in coatings and adhesives where water resistance is critical. Recent studies have also explored its potential in energy storage devices, such as lithium-ion batteries, where its stability under extreme conditions offers significant advantages.

The growing interest in 1-fluoro-3-(trifluoromethyl)adamantane has led to numerous patents and research publications detailing its synthetic methodologies and applications. Researchers are continually refining synthetic routes to improve efficiency while maintaining high purity standards necessary for pharmaceutical use. Collaborative efforts between academia and industry have accelerated progress in understanding the compound’s reactivity patterns and functionalization possibilities. As computational chemistry techniques advance, virtual screening methods are being employed to predict novel derivatives of 1-fluoro-3-(trifluoromethyl)adamantane with enhanced biological activity or material properties.

The future prospects for 1-fluoro-3-(trifluoromethyl)adamantane are vast, driven by ongoing discoveries in both medicinal chemistry and materials science. Its versatility as a molecular scaffold ensures that it will remain a cornerstone in drug discovery efforts aimed at addressing unmet medical needs. Moreover, its potential applications in advanced materials continue to expand, promising innovations across multiple industries including electronics, aerospace, and renewable energy technologies. As research progresses, it is anticipated that new synthetic strategies will emerge, further democratizing access to this valuable compound while unlocking even more possibilities for its use.